Cas no 70746-05-3 (5-Hydroxy Debrisoquin)
5-Hydroxy Debrisoquin Chemical and Physical Properties
Names and Identifiers
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- 5-hydroxy-3,4-dihydro-1H-isoquinoline-2-carboxamidine
- 5-Hydroxy Debrisoquin
- 5-hydroxy-3,4-dihydro-1H-isoquinoline-2-carboximidamide
- 5-Hydroxydebrisoquine
- 70746-05-3
- DTXSID20577360
- CHEMBL3527224
- AKOS030254712
- FT-0669476
- 5-Hydroxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide
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- Inchi: 1S/C10H13N3O/c11-10(12)13-5-4-8-7(6-13)2-1-3-9(8)14/h1-3,14H,4-6H2,(H3,11,12)
- InChI Key: NDFYJSUPIOLUTI-UHFFFAOYSA-N
- SMILES: OC1=CC=CC2=C1CCN(C(=N)N)C2
Computed Properties
- Exact Mass: 191.10600
- Monoisotopic Mass: 191.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 73.3Ų
Experimental Properties
- Melting Point: 279-283°C (dec.)
- PSA: 73.34000
- LogP: 1.38170
5-Hydroxy Debrisoquin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H918485-2mg |
5-Hydroxy Debrisoquin |
70746-05-3 | 2mg |
$ 127.00 | 2023-09-07 | ||
| TRC | H918485-5mg |
5-Hydroxy Debrisoquin |
70746-05-3 | 5mg |
$ 184.00 | 2023-09-07 | ||
| TRC | H918485-10mg |
5-Hydroxy Debrisoquin |
70746-05-3 | 10mg |
$ 339.00 | 2023-09-07 | ||
| TRC | H918485-25mg |
5-Hydroxy Debrisoquin |
70746-05-3 | 25mg |
$666.00 | 2023-05-18 | ||
| TRC | H918485-50mg |
5-Hydroxy Debrisoquin |
70746-05-3 | 50mg |
$1206.00 | 2023-05-18 |
5-Hydroxy Debrisoquin Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Sruthi Ann Alex,Jitendra Satija,Mohd Azeem Khan,Gopalkrishna M. Bhalerao,Sujay Chakravarty,Boobalan Kasilingam,A. Sivakumar,N. Chandrasekaran,Amitava Mukherjee Anal. Methods, 2015,7, 5583-5592
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 5-Hydroxy Debrisoquin
Introduction to 5-Hydroxy Debrisoquin (CAS No. 70746-05-3) and Its Emerging Applications in Modern Medicine
5-Hydroxy Debrisoquin, with the chemical identifier CAS No. 70746-05-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug metabolism. This metabolite, derived from the hydroxylation of debrisoquine, has garnered attention due to its role in understanding pharmacogenetic variations and its potential applications in therapeutic development. The study of such intermediates not only enhances our comprehension of drug biotransformation processes but also contributes to the optimization of drug regimens tailored to individual patient responses.
The mechanism of action associated with 5-Hydroxy Debrisoquin is primarily linked to its involvement in the cytochrome P450 (CYP) enzyme system, particularly CYP2D6. This enzyme is pivotal in the metabolism of a vast array of pharmaceuticals, making genetic polymorphisms in CYP2D6 a critical factor in drug efficacy and safety. The hydroxylation process mediated by 5-Hydroxy Debrisoquin provides valuable insights into how different individuals may metabolize drugs at varying rates, influencing both therapeutic outcomes and potential adverse effects.
Recent advancements in pharmacogenomics have highlighted the importance of 5-Hydroxy Debrisoquin as a marker for assessing CYP2D6 activity. Studies have demonstrated that variations in the gene encoding CYP2D6 can lead to significant differences in the production of this metabolite, thereby affecting patient responses to medications like debrisoquine and other CYP2D6 substrates. This has implications for personalized medicine, where therapies can be adjusted based on an individual's genetic profile, ensuring maximal efficacy and minimal toxicity.
The clinical significance of 5-Hydroxy Debrisoquin extends beyond mere metabolic studies. It serves as a biomarker for evaluating the function of the CYP2D6 enzyme, which is involved in the metabolism of numerous drugs, including antidepressants, antipsychotics, and opioids. Understanding how individuals process these medications through intermediates like 5-Hydroxy Debrisoquin can lead to more precise dosing strategies and improved patient care. For instance, patients with poor CYP2D6 metabolism may require higher doses or alternative medications to achieve therapeutic effects.
In addition to its role in pharmacogenetics, 5-Hydroxy Debrisoquin has been explored for its potential therapeutic applications. Emerging research suggests that this metabolite may possess properties that could be leveraged in the development of new drugs or as an adjunct therapy for certain conditions. While still largely experimental, these findings underscore the importance of studying drug metabolites like 5-Hydroxy Debrisoquin for uncovering novel pharmacological targets.
The synthesis and characterization of 5-Hydroxy Debrisoquin (CAS No. 70746-05-3) have been refined through modern chemical techniques, enabling researchers to produce high-purity samples for further study. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to confirm structural integrity and purity. These advancements have facilitated more accurate and reliable investigations into the compound's properties and functions.
As our understanding of drug metabolism continues to evolve, compounds like 5-Hydroxy Debrisoquin will remain at the forefront of research aimed at improving patient outcomes. The integration of computational modeling with experimental data has further enhanced our ability to predict metabolic pathways and identify key intermediates such as 5-Hydroxy Debrisoquin. This interdisciplinary approach holds promise for accelerating the discovery and development of new therapeutics tailored to individual genetic profiles.
The future direction of research on 5-Hydroxy Debrisoquin (CAS No. 70746-05-3) is likely to focus on expanding its clinical applications and refining our understanding of its role in drug metabolism. Ongoing studies aim to correlate metabolic profiles with patient responses across diverse populations, further solidifying the compound's importance as a biomarker. Additionally, exploring its potential beyond traditional pharmaceutical uses may uncover new avenues for therapeutic intervention.
In conclusion, 5-Hydroxy Debrisoquin, identified by its CAS number 70746-05-3, represents a critical component in the study of drug metabolism and personalized medicine. Its contributions to understanding genetic variations in CYP2D6 activity and its potential therapeutic applications highlight its significance in modern medical research. As science progresses, compounds like 5-Hydroxy Debrisoquin will continue to play a vital role in shaping the future of pharmacology and patient care.
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